Cas no 1512293-04-7 (Cyclobutanamine, 3-(4-methylphenoxy)-)

• Product Name: Cyclobutanamine, 3-(4-methylphenoxy)-
• CAS No: 1512293-04-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD21757600
• CID: 5161081
• Update Time: 2025-06-16

Cyclobutanamine, 3-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(4-methylphenoxy)-
• 3-(p-Tolyloxy)cyclobutanamine

• MDL： MFCD21757600
• Inchi： 1S/C11H15NO/c1-8-2-4-10(5-3-8)13-11-6-9(12)7-11/h2-5,9,11H,6-7,12H2,1H3
• InChI Key： YMNVFTIVKLYQAI-UHFFFAOYSA-N
• SMILES： C1(N)CC(OC2=CC=C(C)C=C2)C1

Additional information on Cyclobutanamine, 3-(4-methylphenoxy)-

Cyclobutanamine, 3-(4-methylphenoxy)- (CAS No. 1512293-04-7): A Comprehensive Overview

Cyclobutanamine, 3-(4-methylphenoxy)-, identified by its Chemical Abstracts Service (CAS) number 1512293-04-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane ring substituted with a phenoxy group at the 3-position and a methyl group at the 4-position of the phenyl ring, has garnered attention due to its unique structural properties and potential biological activities.

The structural framework of Cyclobutanamine, 3-(4-methylphenoxy)- consists of a rigid cyclobutane core, which provides stability and influences the compound's spatial orientation. The presence of the phenoxy group at the 3-position introduces a polar moiety, enhancing solubility in polar solvents and potentially facilitating interactions with biological targets. The methyl group at the 4-position of the phenyl ring further modulates the electronic properties of the molecule, affecting its reactivity and binding affinity.

In recent years, there has been growing interest in developing novel pharmacophores that combine structural rigidity with functional diversity. The cyclobutane ring is known for its ability to mimic certain biological conformations, making it an attractive scaffold for drug design. Additionally, the phenoxy group is a common pharmacophore found in various bioactive molecules, including antidepressants and antipsychotics. The combination of these features in Cyclobutanamine, 3-(4-methylphenoxy)- suggests potential applications in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its derivatives to identify compounds with enhanced pharmacological properties. For instance, modifications to the cyclobutane ring or the phenyl ring can lead to changes in metabolic stability, receptor binding affinity, and overall bioavailability. These studies have highlighted the importance of Cyclobutanamine, 3-(4-methylphenoxy)- as a starting point for further chemical optimization.

The synthesis of Cyclobutanamine, 3-(4-methylphenoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly used in its preparation. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in organic chemistry that enable the construction of complex molecular architectures.

From a biological perspective, Cyclobutanamine, 3-(4-methylphenoxy)- has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with various biological targets, including enzymes and receptors involved in neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit effects on neurotransmitter systems relevant to conditions such as depression and anxiety. These findings underscore the importance of continued research into this class of molecules.

The pharmaceutical industry has been particularly interested in developing small molecules that can modulate neurotransmitter activity without causing significant side effects. The rigid structure of cyclobutane analogs often provides better binding specificity compared to more flexible molecules. This property is crucial for minimizing off-target effects and improving therapeutic efficacy. The phenoxy group further enhances binding potential by forming hydrogen bonds or hydrophobic interactions with biological targets.

In conclusion, Cyclobutanamine, 3-(4-methylphenoxy)- (CAS No. 1512293-04-7) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features combined with potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various medical challenges.